4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide

• IUPAC Name: 4-methyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C14H20N2O3S/c1-12-5-7-13(8-6-12)20(18,19)15-9-3-11-16-10-2-4-14(16)17/h5-8,15H,2-4,9-11H2,1H3
• InChI Key: SJDBXHGBFBTMPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCCC2=O
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol
• Solubility: >44.5 [ug/mL] (The mean of the results at pH 7.4)

Description

4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide is a chemical compound that is commonly used in scientific research. It is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide involves the inhibition of carbonic anhydrase IX. This enzyme is involved in the regulation of pH in tumor cells and is overexpressed in many types of cancer. Inhibition of CA IX by 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide leads to a decrease in pH and an increase in the production of reactive oxygen species, which can induce apoptosis in tumor cells.
Biochemical and Physiological Effects:
In addition to its role as a CA IX inhibitor, 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of lysosomal acid lipase, which is involved in the breakdown of lipids in lysosomes. This inhibition can lead to the accumulation of lipids in lysosomes and has been implicated in the development of atherosclerosis. 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide has also been found to inhibit the activity of the enzyme monoacylglycerol lipase, which is involved in the breakdown of endocannabinoids. Inhibition of this enzyme can lead to an increase in the levels of endocannabinoids, which have been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide in lab experiments is its potency as a CA IX inhibitor. This allows for the inhibition of CA IX at lower concentrations of the compound, which can reduce the potential for off-target effects. However, one limitation of using 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide is its solubility in aqueous solutions. This can make it difficult to use in certain experimental setups, and may require the use of organic solvents or other solubilization methods.

Future Directions

There are several future directions for research on 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide. One area of interest is the development of more potent and selective CA IX inhibitors. This could lead to the development of new cancer therapies that target CA IX. Another area of interest is the study of the role of CA IX in tumor biology. This could lead to a better understanding of the mechanisms underlying tumor growth and metastasis. Additionally, research on the biochemical and physiological effects of 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide could lead to the development of new therapies for atherosclerosis, inflammation, and pain.

Synthesis Methods

The synthesis of 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with N-(3-aminopropyl)pyrrolidin-2-one in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide has been used in a variety of scientific research applications. It has been found to be a potent inhibitor of carbonic anhydrase IX (CA IX), which is a tumor-associated protein that is overexpressed in many types of cancer. Inhibition of CA IX has been shown to reduce tumor growth and metastasis in animal models. 4-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide has also been used as a tool compound to study the role of CA IX in cancer biology.